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Quantitative Data on Baseline Sensitivity

The table below summarizes the core quantitative findings from the principal study establishing the baseline

sensitivity of S. sclerotiorum to isopyrazam.

Parameter Details

Pathogen Sclerotinia sclerotiorum [1]

Number of Isolates 178 [1]

Isolate Source Various vegetable crops in China (2016-2017) [1]

Mean EC₅₀ Value 0.039 ± 0.002 μg ml⁻¹ [1]

EC₅₀ Value Range Reported as a unimodal curve [1]

Inhibition of Sclerotia Strongly inhibited [1]
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The following workflow outlines the key experimental procedures used to establish baseline sensitivity and

evaluate efficacy.
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Start: Experimental Workflow

1. Fungal Isolate Collection
(178 isolates from vegetables, 2016-2017)

2. In Vitro Sensitivity Assay (Baseline Establishment)

• Determine EC₅₀ via mycelial growth inhibition on agar plates
• Analyze frequency distribution of EC₅₀ values

3. Sclerotial Studies

• Assess inhibition of sclerotial production
• Assess inhibition of sclerotial germination

4. Efficacy on Plant Tissue (Detached Leaf Assay)

• Apply isopyrazam at 40 μg ml⁻¹
• Evaluate preventative control (%)

• Evaluate curative control (%)

5. Polytunnel Trials (Semi-Field Conditions)

• Apply isopyrazam at 200 g a.i. ha⁻¹
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• Measure reduction in disease incidence

Click to download full resolution via product page

Experimental workflow for establishing isopyrazam baseline sensitivity and efficacy against S. sclerotiorum

[1].

Efficacy and Application Data

The experimental protocols yielded the following efficacy results for isopyrazam:

Detached Leaf Efficacy: On detached eggplant leaves, isopyrazam applied at 40 μg ml⁻¹ showed
100% preventative and 87.78% curative performance against S. sclerotiorum [1].

Semi-Field Efficacy: In polytunnel trials, the application of isopyrazam at a concentration of 200 g
a.i. (active ingredient) per hectare significantly decreased the disease incidence of S. sclerotiorum
[1].
Sclerotial Control: The study confirmed that isopyrazam strongly inhibits both the production and

germination of sclerotia, which is critical for long-term disease management [1].

Conclusion for Research and Development

The 2019 study establishes a robust baseline for the sensitivity of S. sclerotiorum to isopyrazam, confirming

its high potential as an alternative fungicide. The provided workflow and data on both in vitro and in vivo

efficacy offer a solid foundation for guiding future research, resistance monitoring, and the development of

control strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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